![molecular formula C7H7Cl2N B1602856 3,5-Dichloro-2-methylaniline CAS No. 62077-28-5](/img/structure/B1602856.png)
3,5-Dichloro-2-methylaniline
Overview
Description
3,5-Dichloro-2-methylaniline is a chemical compound with the molecular formula C7H7Cl2N and a molecular weight of 176.04 . It appears as a white to yellow to orange powder or crystals .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H7Cl2N/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,10H2,1H3
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a white to yellow to orange powder or crystals . It should be stored in a refrigerator .Scientific Research Applications
Biochemical Monitoring
3,5-Dichloro-2-methylaniline (3,5-DCA) is a useful marker for the exposure to certain non-persistent pesticides like vinclozolin and iprodione. A study by Turci et al. (2006) developed a gas chromatography/mass spectrometry method for determining 3,4- and 3,5-DCAs in urine, using 3,5-DCA as a marker for biological monitoring in humans. This method is crucial for assessing exposure in both occupationally exposed individuals and the general population, given the potential adverse health effects of these chemicals, such as endocrine disruption (Turci et al., 2006).
Synthesis of Novel Compounds
Topçu et al. (2021) investigated the synthesis of novel compounds using 3,5-dichloroaniline and other related chemicals. These novel compounds showed promising antioxidant activities and could potentially be used in scenarios involving oxidative stress conditions (Topçu et al., 2021).
Environmental Monitoring
Wittke et al. (2001) presented methods for determining 3,4-DCA and 3,5-DCA as markers of eight non-persistent pesticides in human urine. The detection and identification of these markers are crucial for environmental monitoring and assessing human exposure to these pesticides (Wittke et al., 2001).
Spectroscopic Analysis
Karabacak et al. (2008) conducted a study on the experimental and theoretical vibrational spectra of 2-chloro-5-methylaniline, providing valuable insights into the spectroscopic properties of such compounds (Karabacak et al., 2008).
Nephrotoxicity Studies
A study by Hong et al. (2000) explored the nephrotoxic effects of 3,5-dihaloaniline isomers, including 3,5-dichloroaniline. This research provides important insights into the toxicological profile of haloanilines, which are widely used in the manufacture of pesticides, dyes, and drugs (Hong et al., 2000).
Chemical Synthesis
Rizwan et al. (2021) explored the synthesis of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline derivatives via Suzuki cross-coupling reactions. This research contributes to the field of chemical synthesis, showcasing the versatility of this compound in creating new compounds with potential applications (Rizwan et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
3,5-Dichloro-2-methylaniline is a chemical compound used in the synthesis of various substances . .
Mode of Action
It is known that anilines, the class of compounds to which it belongs, often undergo reactions such as nucleophilic substitution .
Biochemical Pathways
Anilines are known to be involved in various reactions such as nitration, conversion from the nitro group to an amine, and bromination .
Result of Action
It is known to cause skin irritation, serious eye damage, and may be harmful if swallowed, in contact with skin, or if inhaled .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is recommended to avoid release to the environment due to its potential toxicity . .
Biochemical Analysis
Biochemical Properties
It is known that aromatic amines like 3,5-Dichloro-2-methylaniline can participate in various biochemical reactions . They can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to the formation of various products, which can interact with different enzymes, proteins, and other biomolecules .
Cellular Effects
It is known that aromatic amines can have various effects on cells, influencing cell function, cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that aromatic amines can interact with biomolecules through various mechanisms, including binding interactions, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that aromatic amines can have various effects over time, including changes in stability, degradation, and long-term effects on cellular function .
Dosage Effects in Animal Models
It is known that aromatic amines can have various effects at different dosages, including threshold effects and toxic or adverse effects at high doses .
Metabolic Pathways
It is known that aromatic amines can be involved in various metabolic pathways, interacting with different enzymes and cofactors .
Transport and Distribution
It is known that aromatic amines can interact with various transporters and binding proteins, influencing their localization or accumulation .
Subcellular Localization
It is known that aromatic amines can be directed to specific compartments or organelles through various targeting signals or post-translational modifications .
Properties
IUPAC Name |
3,5-dichloro-2-methylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2N/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTCBGVAURJAJSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50598967 | |
Record name | 3,5-Dichloro-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50598967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62077-28-5 | |
Record name | 3,5-Dichloro-2-methylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62077-28-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dichloro-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50598967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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